Cas no 439111-56-5 (4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide)
4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide
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- MDL: MFCD03012458
4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB300793-500 mg |
4-[4-(tert-Butyl)benzoyl]-1H-pyrrole-2-carboxamide; . |
439111-56-5 | 500mg |
€678.60 | 2023-06-21 | ||
| abcr | AB300793-1 g |
4-[4-(tert-Butyl)benzoyl]-1H-pyrrole-2-carboxamide; . |
439111-56-5 | 1g |
€1312.80 | 2023-06-21 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00899067-1g |
4-(4-tert-Butylbenzoyl)-1H-pyrrole-2-carboxamide |
439111-56-5 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| abcr | AB300793-500mg |
4-[4-(tert-Butyl)benzoyl]-1H-pyrrole-2-carboxamide; . |
439111-56-5 | 500mg |
€678.60 | 2025-02-15 | ||
| abcr | AB300793-1g |
4-[4-(tert-Butyl)benzoyl]-1H-pyrrole-2-carboxamide; . |
439111-56-5 | 1g |
€1312.80 | 2025-02-15 | ||
| A2B Chem LLC | AI80624-1mg |
4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide |
439111-56-5 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI80624-5mg |
4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide |
439111-56-5 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI80624-10mg |
4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide |
439111-56-5 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI80624-500mg |
4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide |
439111-56-5 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI80624-1g |
4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide |
439111-56-5 | >90% | 1g |
$1295.00 | 2024-04-20 |
4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide
Recent Advances in the Study of 4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide (CAS: 439111-56-5): A Promising Compound in Chemical Biology and Pharmaceutical Research
The compound 4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide (CAS: 439111-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-carboxamide scaffold, has demonstrated potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential as a lead compound for drug development.
One of the most notable findings in recent research is the compound's ability to modulate key signaling pathways involved in inflammation and cancer progression. In vitro and in vivo studies have shown that 4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide exhibits potent inhibitory effects on NF-κB and MAPK pathways, which are critical regulators of inflammatory responses and tumorigenesis. These findings suggest that the compound could serve as a valuable tool for understanding these pathways and as a potential therapeutic agent for related diseases.
Another area of interest is the compound's antimicrobial activity. Recent studies have demonstrated that 4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes. These properties make the compound a promising candidate for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.
From a chemical perspective, recent work has focused on the synthesis and structural optimization of 4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide derivatives. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability, metabolic stability, and target specificity. These efforts have led to the development of several analogs with improved pharmacological profiles, paving the way for further preclinical evaluation.
In conclusion, the growing body of research on 4-(4-tert-butylbenzoyl)-1H-pyrrole-2-carboxamide (CAS: 439111-56-5) highlights its potential as a versatile scaffold in drug discovery. Its diverse biological activities, combined with the possibility of structural optimization, make it a compelling subject for future studies. Continued research in this area is expected to yield valuable insights into its therapeutic applications and contribute to the development of novel treatments for a range of diseases.
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